Cas no 1379365-62-4 (Ethyl 4-chloro-5-fluoropicolinate)

• Product Name: Ethyl 4-chloro-5-fluoropicolinate
• CAS No: 1379365-62-4
• MF: C₈H₇ClFNO₂
• MW: 203.598084688187
• CID: 4802946
• Update Time: 2025-05-25

Ethyl 4-chloro-5-fluoropicolinate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-chloro-5-fluoropicolinate

• Inchi： 1S/C8H7ClFNO2/c1-2-13-8(12)7-3-5(9)6(10)4-11-7/h3-4H,2H2,1H3
• InChI Key： XPFMXNHRAXLTKD-UHFFFAOYSA-N
• SMILES： ClC1C(=CN=C(C(=O)OCC)C=1)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 191
• XLogP3: 2.1
• Topological Polar Surface Area: 39.2

Additional information on Ethyl 4-chloro-5-fluoropicolinate

Ethyl 4-chloro-5-fluoropicolinate (CAS No. 1379365-62-4): A Key Intermediate in Modern Pharmaceutical Synthesis

Ethyl 4-chloro-5-fluoropicolinate (CAS No. 1379365-62-4) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its versatile applications. This compound, characterized by its unique structural features, serves as a crucial intermediate in the synthesis of various bioactive molecules. The presence of both chloro and fluoro substituents on the picolinic acid backbone enhances its reactivity, making it an invaluable tool for medicinal chemists.

The chemical structure of Ethyl 4-chloro-5-fluoropicolinate consists of a pyridine ring substituted at the 4-position with a chlorine atom and at the 5-position with a fluorine atom. The ethyl ester group at the carboxyl terminus further modulates its properties, facilitating its incorporation into more complex molecular architectures. This combination of functional groups makes it particularly useful in the development of novel therapeutic agents.

In recent years, there has been a growing interest in the use of halogenated pyridines as key building blocks in drug discovery. The halogen atoms, particularly chlorine and fluorine, introduce polarity and electronic effects that can significantly influence the biological activity of a molecule. For instance, the electron-withdrawing nature of fluorine can enhance metabolic stability, while chlorine can serve as a handle for further functionalization via nucleophilic substitution reactions.

One of the most compelling applications of Ethyl 4-chloro-5-fluoropicolinate is in the synthesis of kinase inhibitors. Kinases are enzymes that play a critical role in many cellular processes, and their dysregulation is often associated with various diseases, including cancer. By targeting specific kinases, small molecule inhibitors can modulate signaling pathways and restore normal cellular function. The structural features of this compound make it an excellent candidate for designing kinase inhibitors with high selectivity and potency.

Recent studies have demonstrated the utility of Ethyl 4-chloro-5-fluoropicolinate in the development of inhibitors for tyrosine kinases, which are overactive in many types of cancer. Researchers have leveraged its reactive chloro and fluoro groups to create molecules that can covalently bind to the active site of these enzymes, leading to potent inhibition. Such inhibitors have shown promise in preclinical studies and are being evaluated for their potential as therapeutic agents.

The synthesis of Ethyl 4-chloro-5-fluoropicolinate involves multi-step organic transformations that highlight its synthetic versatility. Typically, it is prepared through the esterification of 4-chloro-5-fluoronicotinic acid with ethanol under acidic conditions. Alternatively, palladium-catalyzed cross-coupling reactions can be employed to introduce the chloro and fluoro substituents onto pre-functionalized pyridine derivatives. These synthetic routes underscore the compound's adaptability and its suitability for large-scale production.

The pharmacological significance of halogenated pyridines extends beyond kinase inhibition. These compounds have also been explored as intermediates in the synthesis of antiviral and antibacterial agents. The unique electronic properties introduced by chlorine and fluorine can enhance binding affinity to biological targets, leading to more effective therapeutic outcomes. For example, fluoro-substituted pyridines have been shown to improve oral bioavailability by increasing metabolic stability against cytochrome P450 enzymes.

In conclusion, Ethyl 4-chloro-5-fluoropicolinate (CAS No. 1379365-62-4) represents a cornerstone in modern pharmaceutical synthesis. Its structural features and reactivity make it an indispensable intermediate for developing innovative therapeutic agents targeting various diseases. As research continues to uncover new applications for halogenated pyridines, compounds like this are poised to play an increasingly pivotal role in drug discovery and development.